molecular formula C15H17N5O B6425676 N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide CAS No. 2034607-47-9

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide

Cat. No. B6425676
CAS RN: 2034607-47-9
M. Wt: 283.33 g/mol
InChI Key: ZLNDMUWDZQMANU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide (NMP-PYA) is a novel compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound has been synthesized in the laboratory and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has been found to have a wide range of potential applications in scientific research. It has been used to study the effects of the compound on various biochemical and physiological processes, including its effects on cell metabolism, gene expression, and protein synthesis. Additionally, N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has been used to investigate the effects of the compound on various diseases, such as cancer, diabetes, and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide is still being studied. However, it is believed that the compound works by targeting specific enzymes and proteins in the body, which can then alter the biochemical and physiological processes in the body. Additionally, it is believed that N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide may act as an inhibitor of certain enzymes, which can then lead to the inhibition of certain biochemical pathways.
Biochemical and Physiological Effects
N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes and proteins, which can then lead to changes in gene expression and protein synthesis. Additionally, N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has been found to have an effect on cell metabolism, which can lead to changes in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize in the laboratory, and it is relatively stable. Additionally, it has been found to have a wide range of effects on biochemical and physiological processes, making it a useful tool for studying these processes. However, there are some limitations to using N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide in laboratory experiments. It can be difficult to control the concentration of the compound, and it is difficult to measure its effects on the body.

Future Directions

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide has a wide range of potential future applications. For example, it could be used to develop drugs that target specific biochemical pathways in the body. Additionally, it could be used to study the effects of the compound on various diseases, such as cancer, diabetes, and Alzheimer’s disease. Additionally, N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide could be used to study the effects of the compound on various metabolic processes, such as cell growth and differentiation. Finally, N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide could be used to develop new synthetic methods for the synthesis of other compounds.

Synthesis Methods

N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide is synthesized through a two-step process. The first step involves the condensation of 3-methylphenol and pyrimidine-2-ylamine to form the intermediate N-(3-methylphenyl)-3-pyrimidin-2-ylamine. This intermediate is then reacted with 1-carboxyazetidine to form the final product, N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide. This synthesis method has been found to be a reliable and efficient way to produce N-(3-methylphenyl)-3-[(pyrimidin-2-yl)amino]azetidine-1-carboxamide in the laboratory.

properties

IUPAC Name

N-(3-methylphenyl)-3-(pyrimidin-2-ylamino)azetidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N5O/c1-11-4-2-5-12(8-11)19-15(21)20-9-13(10-20)18-14-16-6-3-7-17-14/h2-8,13H,9-10H2,1H3,(H,19,21)(H,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLNDMUWDZQMANU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)N2CC(C2)NC3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(pyrimidin-2-ylamino)-N-(m-tolyl)azetidine-1-carboxamide

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